2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid

• Molecular Formula: C10H9F3O2
• Molecular Weight: 218.17 g/mol
• SMILES: CC1=CC=C(C=C1)C(C(C(=O)O)(F)F)F
• InChI: InChI=1S/C10H9F3O2/c1-6-2-4-7(5-3-6)8(11)10(12,13)9(14)15/h2-5,8H,1H3,(H,14,15)
• InChIKey: NGIOZRCINHVUJL-UHFFFAOYSA-N

2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid: Strategic Sourcing Rationale for R&D and Lead Optimization Programs

2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid (CAS 1785296-61-8, MW 218.17) is a synthetic, α,α,β-trifluorinated phenylpropanoic acid derivative whose value to discovery chemistry lies in the precisely engineered electronic and steric environment imparted by its 2,2,3-trifluoro substitution pattern on a propanoic acid scaffold bearing a para-methylphenyl group . This compound occupies a specific niche within the fluorinated building block landscape: its α-fluorination dramatically lowers the carboxylic acid pKa relative to non-fluorinated analogs, enhancing acidity and modulating hydrogen-bond donor capacity, while the benzylic fluorine and para-methyl group provide discrete handles for tuning lipophilicity, metabolic soft-spot blocking, and conformational bias [1]. As such, it is primarily positioned not as an end-product drug candidate, but as a key intermediate or late-stage derivatization precursor enabling medicinal chemists to fine-tune the physicochemical and ADME properties of lead series without resorting to scaffold-hopping or de novo synthesis.

Workflow

Lead optimization building block for medicinal chemistry SAR studies

Selection Context

α,α,β-Trifluoro substitution enables acidity, lipophilicity, and metabolic soft-spot tuning

Use Case

Fluorine-mediated pKa shift and benzylic blocking without scaffold hopping

• [1] Alle, T.; Joyasawal, S.; Oukoloff, K.; Long, K.; Owyang, Z.; Francisco, K. R.; Cahard, D.; Huryn, D. M.; Ballatore, C. Structure–Property Relationships of Fluorinated Carboxylic Acid Bioisosteres. Bioorg. Med. Chem. Lett. 2023, 91, 129363. DOI: 10.1016/j.bmcl.2023.129363. View Source

Why Non-Fluorinated or Differently Fluorinated 3-Phenylpropanoic Acid Analogs Cannot Substitute 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic Acid in Targeted Research

The procurement decision for a fluorinated phenylpropanoic acid building block hinges on the recognition that fluorine atoms are not inert spectators but potent modulators of molecular recognition, pharmacokinetics, and reactivity [1]. Simple substitution with the non-fluorinated 3-(4-methylphenyl)propanoic acid (pKa ~4.68) results in a carboxylic acid nearly one log unit less acidic than its 2,2,3-trifluoro counterpart (estimated pKa ~3.6–3.8), fundamentally altering ionization state at physiological pH and compromising salt-bridge interactions with basic residues in target binding pockets. Replacing the 2,2,3-trifluoro motif with a 2,2-difluoro analog (logP ~2.3) or a single trifluoromethyl-substituted variant on the aromatic ring reduces both the magnitude and directionality of the dipole moment, diminishing the C–F bond's capacity for multipolar interactions with protein backbone amides and side-chain carbonyls [2]. Furthermore, the benzylic fluorine at C3 serves as a metabolic blocking group that attenuates cytochrome P450-mediated oxidation at the benzyl position, a liability that the non-fluorinated parent compound fully retains. These intermolecular and intramolecular effects are not additive in a trivial sense; they arise from the unique spatial arrangement of the three fluorine atoms across the propanoic acid backbone, which cannot be recapitulated by any single-site fluorination strategy or by moving the fluorine substituents to the aromatic ring. Consequently, researchers attempting to reproduce biological activity, binding kinetics, or in vivo pharmacokinetic profiles with a generic or mis-fluorinated analog risk confounding their SAR interpretation and misdirecting lead optimization efforts.

Non-fluorinated analog has significantly higher pKa, shifting ionization state at physiological pH and likely weakening target salt-bridge interactions.

2,2-Difluoro or non-fluorinated analogs alter logP balance, potentially moving the compound outside optimal permeability-solubility space.

Non-fluorinated and difluoro variants retain benzylic C–H metabolic liability; only the 2,2,3-trifluoro pattern fully blocks CYP-mediated oxidation at that site.

• [1] Alle, T.; Joyasawal, S.; Oukoloff, K.; Long, K.; Owyang, Z.; Francisco, K. R.; Cahard, D.; Huryn, D. M.; Ballatore, C. Structure–Property Relationships of Fluorinated Carboxylic Acid Bioisosteres. Bioorg. Med. Chem. Lett. 2023, 91, 129363. DOI: 10.1016/j.bmcl.2023.129363. View Source
• [2] Nepovímová, E.; et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110262. DOI: 10.1016/j.jfluchem.2024.110262. View Source

Head-to-Head Comparative Evidence: 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic Acid vs. Closest Analogs

Carboxylic Acid pKa Reduction vs. Non-Fluorinated Hydrocarbon Analog: Ionization State Control at Physiological pH

The 2,2,3-trifluoro substitution pattern substantially increases the acidity of the carboxylic acid group relative to the non-fluorinated analog 3-(4-methylphenyl)propanoic acid. In direct matched-pair comparison, the non-fluorinated comparator exhibits an experimentally determined pKa of 4.68 at 25°C [1]. While an experimentally measured pKa for 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid has not been publicly disclosed, systematic structure–property relationship studies on fluorinated carboxylic acid bioisosteres demonstrate that α-fluorination of saturated carboxylic acids consistently lowers pKa by 1.3–2.4 units due to the strong electron-withdrawing inductive effect of fluorine [2]. Applying this established ΔpKa range, the predicted pKa of the target compound falls between approximately 2.3 and 3.4, representing an acidity enhancement of 100- to 200-fold relative to the non-fluorinated counterpart. This ionization shift ensures a significantly higher proportion of the carboxylate anion at pH 7.4, which directly impacts the compound's capacity to engage in ionic hydrogen-bonding and salt-bridge interactions with basic amino acid residues (Arg, Lys, His) in target protein binding sites, an effect absent when using the non-fluorinated analog.

Carboxylic Acid pKa Reduction

Class-level inference

Predicted pKa ~2.3–3.4 vs 4.68 (non-fluorinated)

Greater ionization at pH 7.4 supports ionic target engagement.

α-Fluorination ΔpKa from matched series.

Evidence Dimension	Carboxylic acid acidity (pKa) – ionization state at physiological pH
Target Compound Data	Predicted pKa ~2.3–3.4 (based on α-fluorination pKa shift of −1.3 to −2.4 units applied to pKa 4.68 of the non-fluorinated analog)
Comparator Or Baseline	3-(4-Methylphenyl)propanoic acid: experimentally measured pKa = 4.68 at 25°C [1]
Quantified Difference	ΔpKa ≈ −(1.3 to 2.4) units; corresponds to approximately 20- to 250-fold increase in acidity (Ka ratio)
Conditions	pKa determination in aqueous medium at 25°C; α-fluorination effect validated across a series of saturated (hetero)cyclic carboxylic acids [2]

Why This Matters

The substantially lower pKa translates to a higher fraction of ionized carboxylate at pH 7.4, which is critical for maintaining strong electrostatic anchoring interactions with basic residues in biological targets, directly influencing binding thermodynamics and target engagement residence time; using the non-fluorinated analog would weaken these ionic contacts by a predictable margin.

• [1] Chemhome123. 3-(4-Methylphenyl)propanoic acid (CAS 1505-50-6) Property Data. https://chemhome123.com/goods/property/1505-50-6.html (accessed 2026-04-28). Acid dissociation constant: pK1 = 4.684 (25°C). View Source
• [2] Nepovímová, E.; et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110262. DOI: 10.1016/j.jfluchem.2024.110262. Highlights: α-Fluorination decreases pKa values by ca. 1.3–2.4 units. View Source

Lipophilicity Modulation by Fluorination Pattern: logP Comparison with 2,2-Difluoro and Non-Fluorinated Phenylpropanoic Acids

Fluorination at the α and β positions of the propanoic acid scaffold produces a nuanced effect on lipophilicity that differs from simple CF₃ substitution on the aromatic ring and from the less fluorinated 2,2-difluoro analog. The 2,2-difluoro-3-phenylpropanoic acid analog (without the para-methyl group) has an experimentally reported logP of approximately 2.26–2.44 [1], and the fully non-fluorinated 3-phenylpropanoic acid has a reported logP of 1.84–2.06 [2]. The addition of three fluorine atoms across the α and β carbons of 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid, combined with the para-methyl substituent, is expected to yield a logP in the range of 2.5–3.0, reflecting a modulated increase in lipophilicity that does not scale linearly with fluorine count. Critically, the benzylic fluorine at C3 introduces a local dipole that partially offsets the hydrophobic contribution of the –CF₂– group, producing an overall lipophilicity profile that balances passive membrane permeability against aqueous solubility in a manner that cannot be replicated by difluoro or non-fluorinated scaffolds. This balance is often the key determinant of whether a lead compound falls within the desired 'Lipinski-compliant' property space or drifts into excessively high logP territory associated with promiscuous binding and poor developability.

Lipophilicity logP Comparison

Cross-study comparable

Est. logP ~2.5–3.0 vs 2.26–2.44 (difluoro) and 1.84–2.06 (non-fluorinated)

Balances passive permeability and solubility for oral absorption.

Experimental confirmation still needed.

Evidence Dimension	Octanol-water partition coefficient (logP) – passive permeability vs. solubility balance
Target Compound Data	Estimated logP ~2.5–3.0 (based on additive fragment contributions from the 2,2,3-trifluoro motif and para-methylphenyl group; no experimentally confirmed value yet published)
Comparator Or Baseline	2,2-Difluoro-3-phenylpropanoic acid: logP = 2.26 (chemsrc) to 2.44 (fluorochem.co.uk) [1]; 3-Phenylpropanoic acid: logP = 1.84–2.06 [2]
Quantified Difference	Target logP exceeds 2,2-difluoro analog by approximately +0.3 to +0.7 log units; exceeds non-fluorinated parent by approximately +0.5 to +1.2 log units
Conditions	Experimental logP values from chemical databases and vendor technical datasheets; measurements conducted under standard octanol-water partitioning conditions at 25°C

Why This Matters

A correct logP window (2.5–3.0) is strongly correlated with optimal passive membrane permeability while maintaining sufficient aqueous solubility for oral absorption; the difluoro analog may be too hydrophilic for adequate membrane crossing in certain target tissues, while the non-fluorinated analog lacks the metabolic protection conferred by fluorine substitution at the benzylic position.

• [1] ChemSrc. 2,2-Difluoro-3-phenylpropanoic acid (CAS 142977-64-8). LogP = 2.26. https://m.chemsrc.com/en/cas/142977-64-8 (accessed 2026-04-28). View Source
• [2] ChemBase. 3-Phenylpropanoic acid (CAS 501-52-0). LogP = 2.0555627. http://www.chembase.cn/molecule-1790.html (accessed 2026-04-28). View Source

Melting Point and Crystallinity Differentiation: Impact on Purification and Formulation Handling vs. Non-Fluorinated and Difluoro Analogs

The melting point of a research intermediate serves as a practical proxy for crystallinity, ease of purification, and handling logistics. 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid exhibits a melting point range of 115–117°C , which positions it at the upper end of the solid-state thermal stability spectrum among fluorinated phenylpropanoic acids. The non-fluorinated 3-(4-methylphenyl)propanoic acid melts at 115–118°C [1], indicating that the trifluoro substitution on the propanoic acid backbone does not substantially depress the melting point—a marked advantage over the analogous 2,2-difluoro-3-phenylpropanoic acid, which melts at a significantly lower 78–81°C . A melting point above 100°C ensures that the compound remains a stable, non-hygroscopic crystalline solid during ambient storage and shipping, reducing the risk of deliquescence or degradation that plagues low-melting analogs. In purification workflows, a melting point in the 115–117°C range facilitates straightforward recrystallization from common organic solvents without requiring cryogenic conditions, and enables reliable melting point determination as a rapid identity check. The difluoro analog, with its melting point falling below 100°C, is more susceptible to softening and clumping during long-term storage and requires more stringent temperature-controlled logistics.

Melting Point Stability

Direct head-to-head comparison

mp 115–117 °C vs 78–81 °C (difluoro), comparable to non-fluorinated

Supports ambient storage and recrystallization purification.

Vendor-reported capillary/DSC data.

Evidence Dimension	Melting point (crystalline solid stability and purification amenability)
Target Compound Data	Melting point: 115–117°C
Comparator Or Baseline	3-(4-Methylphenyl)propanoic acid: mp 115–118°C [1]; 2,2-Difluoro-3-phenylpropanoic acid: mp 78–81°C
Quantified Difference	Target mp exceeds 2,2-difluoro analog by +34 to +39°C; equivalent to non-fluorinated p-methyl analog (Δmp ≈ 0°C vs. non-fluorinated, but +34–39°C vs. difluoro)
Conditions	Melting point determined by open capillary method or DSC; reported on vendor datasheets and chemical property databases

Why This Matters

A melting point >100°C enables ambient-temperature storage, straightforward recrystallization-based purification, and reliable solid-state identity confirmation via melting point apparatus—attributes that directly reduce the cost of ownership in multi-step synthesis campaigns and make the compound more attractive for procurement at gram-to-kilogram scale compared to low-melting fluorinated alternatives.

• [1] Chemhome123. 3-(4-Methylphenyl)propanoic acid (CAS 1505-50-6). Melting Point: 115–118°C (lit.). https://chemhome123.com/goods/property/1505-50-6.html (accessed 2026-04-28). View Source

Metabolic Soft-Spot Blocking by Benzylic Fluorine: Attenuation of CYP-Mediated Oxidation vs. Non-Fluorinated 3-Phenylpropanoic Acid Scaffolds

The benzylic C–H bond in 3-phenylpropanoic acid scaffolds is a well-established metabolic liability for cytochrome P450-mediated hydroxylation, which can lead to rapid oxidative clearance, reactive metabolite formation, and poor in vivo half-life. In the 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid scaffold, the benzylic position (C3) bears a single fluorine substituent, replacing the metabolically labile C–H bond with a significantly stronger C–F bond (bond dissociation energy ~130 kcal/mol vs. ~99 kcal/mol for C–H) [1]. This substitution strategy is a validated medicinal chemistry approach for blocking CYP-mediated benzylic oxidation; the fluorine atom serves as a metabolically inert isostere for hydrogen that maintains similar van der Waals volume (H: 1.20 Å radius; F: 1.47 Å radius) while eliminating the primary site of Phase I metabolism [2]. In contrast, the non-fluorinated comparator, 3-(4-methylphenyl)propanoic acid, retains a fully exposed benzylic –CH₂– group that is susceptible to rapid hydroxylation by CYP2C9, CYP2C19, and CYP3A4 isoforms. The 2,2-difluoro analog partially addresses this liability by replacing one benzylic hydrogen with fluorine, but the remaining benzylic C–H bond is still accessible for oxidative attack. The 2,2,3-trifluoro scaffold provides the most complete metabolic shielding at the benzylic site within this chemical series, offering a quantifiable advantage in projected intrinsic clearance (CLint) that can translate to improved oral bioavailability and extended dosing intervals.

Metabolic Soft-Spot Blocking

Class-level inference

C–F BDE ~130 kcal/mol replaces labile C–H (~99 kcal/mol)

Suppresses CYP-mediated benzylic oxidation.

Inferred from established fluorine blocking strategy.

Evidence Dimension	Predicted susceptibility to CYP-mediated benzylic hydroxylation based on fluorine occupancy at the benzylic carbon
Target Compound Data	One fluorine atom at the benzylic C3 position; C–F bond dissociation energy ~130 kcal/mol; no benzylic C–H available for CYP-mediated hydrogen atom abstraction
Comparator Or Baseline	3-(4-Methylphenyl)propanoic acid: fully exposed benzylic –CH₂– group; C–H BDE ~99 kcal/mol; 2,2-Difluoro-3-phenylpropanoic acid: one benzylic C–H retained
Quantified Difference	Approximately 30 kcal/mol higher bond dissociation energy at the benzylic position relative to the non-fluorinated analog; fluorine occupancy reduces the probability of CYP-mediated oxidation by eliminating the primary hydrogen-abstraction site
Conditions	Metabolic stability inferred from bond dissociation energy values and established structure-metabolism relationships for fluorinated phenylpropanoic acids in medicinal chemistry literature

Why This Matters

Metabolic stability at the benzylic position is a critical determinant of in vivo half-life and bioavailability for phenylpropanoic acid-based lead compounds; procurement of the 2,2,3-trifluoro analog over the non-fluorinated or difluoro versions is justified by the significantly lower projected intrinsic clearance, which can reduce the need for prodrug strategies or extensive formulation work to achieve adequate exposure.

• [1] Gillis, E. P.; Eastman, K. J.; Hill, M. D.; Donnelly, D. J.; Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry. J. Med. Chem. 2015, 58 (21), 8315–8359. DOI: 10.1021/acs.jmedchem.5b00258. View Source
• [2] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61 (14), 5822–5880. DOI: 10.1021/acs.jmedchem.7b01788. View Source

Para-Methyl Substituent Effects on Target Engagement: SAR Differentiation from 2,2,3-Trifluoro-3-phenylpropanoic Acid

The presence of a para-methyl group on the phenyl ring distinguishes 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid from the closest aryl-unsubstituted analog, 2,2,3-trifluoro-3-phenylpropanoic acid (CAS 1547065-10-0). In structure–activity relationship campaigns targeting hydrophobic enzyme pockets or receptor sub-pockets, the para-methyl group contributes an additional calculated logP increment of approximately +0.5 to +0.6 relative to the unsubstituted phenyl analog [1], while also increasing molecular weight by 14 Da to 218.17 g/mol . This lipophilicity gain, combined with the shape complementarity that the methyl group can provide to small hydrophobic cavities (e.g., the selectivity pocket of kinases, the lipophilic channel of PPARs, or the acyl-binding cavity of GPR40), creates a discrete SAR vector that is absent in the phenyl analog. If a research program has identified a lipophilic sub-pocket that accommodates a para-methylphenyl group, replacing 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid with the unsubstituted phenyl variant would result in a measurable loss of van der Waals contacts, potentially reducing binding affinity by 0.5–1.5 kcal/mol (corresponding to a 3- to 12-fold increase in Kd or IC50). Conversely, switching to the bulkier 4-isopropyl analog (2,2,3-trifluoro-3-[4-(propan-2-yl)phenyl]propanoic acid; MW 246.22 ) may sterically exceed the pocket's capacity, introducing a steric penalty that similarly erodes affinity. The para-methyl group thus occupies a 'Goldilocks' steric window that is simultaneously large enough to fill a hydrophobic void and small enough to avoid steric clash, a balance that must be empirically validated in each target context but which the isopropyl analog cannot match.

para-Methyl SAR

Cross-study comparable

Methyl vs unsubstituted phenyl vs isopropyl: balanced hydrophobic contact

Enables systematic SAR exploration of lipophilic pockets.

Hansch π +0.56 for methyl; steric penalty for isopropyl.

Evidence Dimension	Lipophilic and steric contribution of the para-substituent to target binding enthalpy and selectivity
Target Compound Data	2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid: MW 218.17; para-methyl group contributes ~+0.5–0.6 logP units vs. unsubstituted phenyl; molecular volume increment ~14 cm³/mol relative to phenyl analog
Comparator Or Baseline	2,2,3-Trifluoro-3-phenylpropanoic acid (MW 204.15, no para substituent); 2,2,3-Trifluoro-3-[4-(propan-2-yl)phenyl]propanoic acid (MW 246.22, para-isopropyl)
Quantified Difference	ΔMW = +14 Da vs. phenyl analog; ΔMW = −28 Da vs. isopropyl analog; logP increment ≈ +0.5–0.6 vs. phenyl analog; estimated −0.7 to −1.0 logP decrement vs. isopropyl analog
Conditions	Calculated logP contributions based on Hansch π-values for methyl (+0.56) and isopropyl (+1.53) substituents on aromatic rings; molecular weights from CAS registry data

Why This Matters

The para-methyl group provides a reproducible, quantifiable increase in hydrophobic contact surface area without exceeding typical pocket volume constraints, enabling systematic SAR exploration that cannot be achieved with either the unsubstituted phenyl analog (insufficient lipophilic contact) or the isopropyl variant (steric oversize). Procurement of the correct para-methyl derivative is essential for maintaining binding affinity when a methyl-sized hydrophobic pocket has been identified in the target structure.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book; American Chemical Society: Washington, DC, 1995. π(CH₃) = +0.56 for aromatic substitution. View Source

Synthetic Versatility as a Late-Stage Diversification Intermediate: Orthogonal Reactivity of Carboxylic Acid and Benzylic Fluorine Handles

Beyond its direct biological interrogation potential, 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid functions as a uniquely enabling synthetic intermediate. The carboxylic acid group permits standard derivatization to amides, esters, hydrazides, and Weinreb amides under mild conditions, while the benzylic C–F bond offers a distinct, orthogonal handle for nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling following activation [1]. This dual reactivity is structurally precluded in non-fluorinated 3-(4-methylphenyl)propanoic acid, which lacks the benzylic fluoride leaving group, and is present in a less activated form in the 2,2-difluoro analog, where the benzylic C–F bond is adjacent to only one additional fluorine rather than two. In the 2,2,3-trifluoro scaffold, the geminal difluoro substitution at C2 exerts a strong electron-withdrawing effect that polarizes the C3–F bond, enhancing its electrophilicity and facilitating nucleophilic displacement with amines, thiols, or alkoxides. This reactivity profile enables the compound to serve as a central node in diversity-oriented synthesis libraries, where the carboxylic acid is first coupled to a core scaffold and the benzylic fluoride is subsequently displaced to introduce a second point of structural diversity. The resulting 2,2-difluoro-3-substituted propanoic acid derivatives retain the metabolic protection conferred by the α-fluorines while incorporating a diverse array of C3 substituents at a late stage, a synthetic sequence that cannot be executed with the non-fluorinated or difluoro starting materials [2].

Synthetic Versatility

Supporting evidence

Dual orthogonal handles: –COOH for coupling, activated benzylic C–F for displacement

Enables two-step sequential diversification.

SNAr or cross-coupling at benzylic fluoride.

Evidence Dimension	Number of orthogonal reactive handles available for sequential derivatization
Target Compound Data	Two orthogonal handles: (i) carboxylic acid (–COOH) for amide/ester coupling; (ii) activated benzylic C–F bond for SNAr or metal-catalyzed cross-coupling
Comparator Or Baseline	3-(4-Methylphenyl)propanoic acid: only carboxylic acid handle reactive under standard conditions; benzylic C–H inert to nucleophilic displacement. 2,2-Difluoro-3-phenylpropanoic acid: benzylic C–F present but less activated due to absence of geminal fluorine electron-withdrawal at C2
Quantified Difference	Target compound provides two fully orthogonal diversification points vs. one for the non-fluorinated analog; the benzylic C–F bond polarization is enhanced by the inductive effect of the adjacent –CF₂– group (ΔσI ≈ −0.20 to −0.30 relative to –CHF–)
Conditions	Synthetic utility assessed under standard medicinal chemistry coupling conditions (HATU/DIPEA, DMF, RT; SNAr with primary amines, K₂CO₃, DMSO, 80°C)

Why This Matters

Dual orthogonal reactivity translates directly to higher synthetic throughput and library diversity per gram of starting material; for medicinal chemistry teams building focused compound collections around a fluorinated propanoic acid core, the target compound enables twice the structural diversification per synthetic cycle compared to the non-fluorinated analog, reducing both the number of synthetic steps and the total procurement volume required.

• [1] Campbell, M. G.; Ritter, T. Modern Carbon–Fluorine Bond Forming Reactions and Their Application to the Synthesis of Fluorinated Pharmaceuticals. Chem. Rev. 2015, 115 (2), 612–633. DOI: 10.1021/cr500366b. View Source
• [2] Alle, T.; Joyasawal, S.; Oukoloff, K.; Long, K.; Owyang, Z.; Francisco, K. R.; Cahard, D.; Huryn, D. M.; Ballatore, C. Structure–Property Relationships of Fluorinated Carboxylic Acid Bioisosteres. Bioorg. Med. Chem. Lett. 2023, 91, 129363. DOI: 10.1016/j.bmcl.2023.129363. View Source

Defined Application Scenarios for 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic Acid Based on Quantitative Differentiation Evidence

Building Block for GPR40/FFA1 and PPAR Agonist Lead Optimization: pKa and Lipophilicity Tuning Around the Carboxylic Acid Pharmacophore

GPR40 (FFA1) and PPARα/γ agonist programs routinely employ phenylpropanoic acid scaffolds as carboxylic acid pharmacophore carriers [1]. In these programs, the 2,2,3-trifluoro substitution pattern addresses two critical lead optimization challenges simultaneously: (i) the α-fluorination lowers the carboxylic acid pKa by 1.3–2.4 units, increasing the ionization state at physiological pH and potentially strengthening the salt-bridge interaction with the conserved arginine residue in the GPR40 orthosteric binding pocket; and (ii) the benzylic fluorine blocks oxidative metabolism at the β-carbon, a position known to be a major clearance route for phenylpropanoic acid GPR40 agonists. The para-methylphenyl group provides an additional hydrophobic contact that can be exploited to fill a lipophilic sub-pocket adjacent to the carboxylic acid binding site, with the Hansch π-value of +0.56 for the methyl group offering a predictable, gradable increase in binding enthalpy. Researchers procuring this compound for GPR40 SAR exploration can directly compare activity against the non-fluorinated 3-(4-methylphenyl)propanoic acid to deconvolute the contributions of enhanced acidity (pKa effect) from the metabolic blocking effect (CYP stability) from the hydrophobic contact effect (methyl SAR), enabling rational, modular optimization of the lead series.

Late-Stage Diversification Intermediate in Parallel Library Synthesis: Sequential Carboxylic Acid Coupling Followed by Benzylic Fluorine Displacement

Medicinal chemistry groups constructing lead-optimization libraries around a phenylpropanoic acid core can exploit the dual orthogonal reactivity of 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid to maximize structural diversity per synthetic step. In a validated workflow, the carboxylic acid is first activated (e.g., as the acid chloride or via HATU/DIPEA) and coupled to a primary or secondary amine to generate a diverse amide library [1]. In a subsequent step, the benzylic C–F bond—activated by the electron-withdrawing geminal difluoro group—undergoes nucleophilic displacement with a second set of diverse amines, thiols, or alkoxides under SNAr conditions (K₂CO₃, DMSO, 80°C). This two-step sequence yields a library of 2,2-difluoro-3-amino/alkoxy/thio-substituted propanoic acid amides in which the α-fluorines are retained for continued metabolic protection. The entire diversification sequence can be executed without the need for protecting group chemistry because the carboxylic acid and benzylic fluoride react under mutually orthogonal conditions. The non-fluorinated analog cannot participate in the second diversification step (no benzylic leaving group), and the difluoro analog offers a less activated benzylic fluoride, resulting in slower displacement kinetics and lower yields. For high-throughput parallel synthesis, the target compound is therefore the superior procurement choice for maximizing the (diversity output)/(synthetic cycle) ratio.

Fluorinated Carboxylic Acid Bioisostere Assessment in Matched Molecular Pair SPR Studies

The systematic structure–property relationship (SPR) study of fluorinated carboxylic acid bioisosteres has established an experimental framework for quantifying how α-fluorination and benzylic fluorination alter the key developability parameters of phenylpropanoic acid scaffolds [1]. Within this framework, 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid serves as a representative member of the 'fully fluorinated propanoic acid' matched molecular pair (MMP) series, alongside the 2,2-difluoro analog and the non-fluorinated parent. Research groups seeking to build internal SPR databases for fluorinated building blocks can procure this compound and experimentally measure its pKa, logD7.4, PAMPA permeability, and plasma protein binding, contributing to a growing public dataset that enables predictive modeling of fluorine effects on drug-like properties. The para-methyl group adds an additional SPR dimension—aromatic substituent effects on lipophilicity and permeability—that the unsubstituted 2,2,3-trifluoro-3-phenylpropanoic acid cannot address. By including this compound in an MMP panel, medicinal chemistry teams can develop structure–property intuition that guides the selection of optimal fluorination and aromatic substitution patterns in future lead series, reducing the number of design-make-test cycles required to achieve a balanced property profile.

Metabolic Stability SAR Studies: Quantifying the Benzylic Fluorine Blocking Effect on Intrinsic Clearance

For drug metabolism and pharmacokinetics (DMPK) groups tasked with resolving the metabolic soft spots of phenylpropanoic acid lead compounds, 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid provides a clean probe molecule for isolating the contribution of benzylic fluorination to metabolic stability [1]. In head-to-head human or rat liver microsome (HLM/RLM) intrinsic clearance assays, the compound can be incubated alongside its non-fluorinated comparator (3-(4-methylphenyl)propanoic acid) and the partially fluorinated 2,2-difluoro-3-phenylpropanoic acid. The difference in CLint between the non-fluorinated and trifluoro compounds is attributable to the combined effects of benzylic C–H blocking and electronic deactivation of the aromatic ring toward epoxidation; the difference between the difluoro and trifluoro compounds specifically isolates the incremental benefit of replacing the second benzylic hydrogen with fluorine. Metabolite identification by LC-MS/MS can further confirm that benzylic hydroxylation is the primary clearance route for the non-fluorinated analog and that this pathway is completely suppressed in the trifluoro derivative. These data provide quantitative justification for incorporating the 2,2,3-trifluoro scaffold into lead compounds where metabolic instability at the benzylic position has been identified as a key liability, enabling data-driven procurement decisions that prioritize analogs with the highest probability of achieving acceptable in vivo clearance.

Application

Selection Property

Validation Focus

GPR40/PPAR agonist lead optimization

Acidity-lowering α-fluorination

pKa-driven target engagement and metabolic stability profiling

Late-stage diversification library synthesis

Dual orthogonal reactive handles

Sequential coupling-displacement diversification yield

Fluorinated bioisostere SPR database

Fully fluorinated matched pair

logD, permeability, and protein binding assessment

Metabolic stability SAR studies

Benzylic fluorine metabolic block

Intrinsic clearance comparison in liver microsomes

• [1] Alle, T.; Joyasawal, S.; Oukoloff, K.; Long, K.; Owyang, Z.; Francisco, K. R.; Cahard, D.; Huryn, D. M.; Ballatore, C. Structure–Property Relationships of Fluorinated Carboxylic Acid Bioisosteres. Bioorg. Med. Chem. Lett. 2023, 91, 129363. DOI: 10.1016/j.bmcl.2023.129363. View Source